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Compound of Interest

Compound Name: 4-Chloro-2-(trifluoromethyl)phenol

Cat. No.: B1281707 Get Quote

Disclaimer: Specific toxicological data for 4-Chloro-2-(trifluoromethyl)phenol is limited in

publicly available literature. This guide provides a comprehensive overview based on available

safety classifications and a comparative analysis of structurally related compounds. The

information presented for analogous substances should be interpreted with caution as a

potential, but not definitive, representation of the toxicity profile of 4-Chloro-2-
(trifluoromethyl)phenol.

Executive Summary
4-Chloro-2-(trifluoromethyl)phenol is a halogenated aromatic compound. While detailed

toxicological studies for this specific isomer are not readily available, data from safety

classifications and structurally similar chemicals indicate potential for skin, eye, and respiratory

irritation. This technical guide synthesizes the known information for 4-Chloro-2-
(trifluoromethyl)phenol and provides a detailed toxicological assessment of closely related

analogs to infer its potential hazard profile. This document is intended for researchers,

scientists, and drug development professionals to support initial risk assessment and guide

future toxicological evaluations.
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Property Value Source

CAS Number 53903-51-8 [1][2]

Molecular Formula C₇H₄ClF₃O [1][2][3][4]

Molecular Weight 196.55 g/mol [1][2]

Appearance White solid [5]

Odor Phenolic [5]

Hazard Identification
Globally Harmonized System (GHS) classification data from notifications to the European

Chemicals Agency (ECHA) indicate that 4-Chloro-2-(trifluoromethyl)phenol is considered

hazardous.[6]

GHS Hazard Statements:

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Signal Word: Warning[6]

Pictograms:

GHS07: Exclamation Mark

Toxicological Data Summary (Based on Analogous
Compounds)
Due to the absence of specific quantitative toxicity data for 4-Chloro-2-
(trifluoromethyl)phenol, this section summarizes available data for structurally similar

compounds. This information can be used to estimate the potential toxicity of the target

compound.
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Acute Toxicity
Table 1: Acute Toxicity Data for Analogs of 4-Chloro-2-(trifluoromethyl)phenol

Compound Test Species Route Value Reference

4-Chloro-3-

methylphenol
LD50 Rat Oral

3830 mg/kg

bw
[1]

o-Benzyl-p-

chlorophenol
LD50 Rat Oral

>5000 mg/kg

bw
[7]

o-Benzyl-p-

chlorophenol
LC50 Rat Inhalation

>32 mg/L

(4h)
[7]

4-Chloro-2-

methylphenol
LC50 Fish -

2.3-6.6 mg/L

(96h)
[8]

4-Chloro-2-

methylphenol
EC50 Daphnia -

0.29-1.0 mg/L

(48h)
[8]

Repeated Dose Toxicity
Table 2: Repeated Dose Toxicity Data for Analogs of 4-Chloro-2-(trifluoromethyl)phenol
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Compound Species NOAEL LOAEL
Effects
Observed at
LOAEL

Reference

4-Chloro-2-

methylphenol
Rat

200

mg/kg/day

800

mg/kg/day

Slight liver

toxicity,

decreased

hemoglobin

[8]

4-Chloro-3-

methylphenol
Rat 60 mg/kg/day -

Epithelial

hyperplasia

of urinary

bladder,

squamous

hyperplasia

of

forestomach

[9]

Genotoxicity and Carcinogenicity
Information on the genotoxicity and carcinogenicity of 4-Chloro-2-(trifluoromethyl)phenol is
not available. For the related compound 4-chloro-2-methylphenol, an older mouse

micronucleus test was positive, but a more recent, valid test according to OECD guidelines was

negative. It did not show genotoxicity in valid Ames tests.[8]

Reproductive and Developmental Toxicity
No specific data on the reproductive and developmental toxicity of 4-Chloro-2-
(trifluoromethyl)phenol was identified. A screening study (OECD 422) on the analog 4-chloro-

2-methylphenol did not show reproductive effects in rats.[8]

Experimental Protocols
Detailed experimental protocols for 4-Chloro-2-(trifluoromethyl)phenol are not available. The

following are generalized methodologies for key toxicological assays, based on standard

OECD guidelines often cited for analogous compounds.
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Acute Oral Toxicity (OECD 401/420/423)
Test Animals: Typically, young adult rats (e.g., Sprague-Dawley or Wistar strains) of a single

sex are used.

Dosage: The test substance is administered in a single dose by gavage. A limit test at 2000

or 5000 mg/kg body weight is often performed first. If mortality occurs, a dose-ranging study

is conducted with multiple dose groups.

Observation Period: Animals are observed for a minimum of 14 days for signs of toxicity and

mortality.

Data Collection: Body weight is recorded at the start and at least weekly thereafter. All

clinical signs of toxicity are recorded. A gross necropsy is performed on all animals at the

end of the study.

Endpoint: The LD50 (median lethal dose) is calculated if sufficient mortality data are

obtained.

In Vitro Mammalian Cell Gene Mutation Test (OECD 476)
Cell Lines: Commonly used cell lines include mouse lymphoma L5178Y cells or Chinese

hamster ovary (CHO) cells.

Metabolic Activation: The assay is performed with and without an exogenous metabolic

activation system (e.g., S9 fraction from induced rat liver) to mimic mammalian metabolism.

Exposure: Cells are exposed to a range of concentrations of the test substance for a defined

period.

Mutant Selection: After exposure and a period for phenotypic expression, cells are cultured

in a selective medium to detect mutations at a specific gene locus (e.g., thymidine kinase,

hypoxanthine-guanine phosphoribosyltransferase).

Data Analysis: The number of mutant colonies is counted and compared to a concurrent

negative control to determine the mutagenic potential.
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Caption: A typical workflow for the toxicological assessment of a chemical.
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Caption: A potential mechanism of toxicity for chlorophenols.
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Conclusion
The available data on 4-Chloro-2-(trifluoromethyl)phenol is insufficient to perform a complete

toxicological assessment. Based on GHS classifications, it should be handled as a skin, eye,

and respiratory irritant. Data from structurally similar compounds suggest a potential for low to

moderate acute toxicity and possible target organ effects (liver, kidney) upon repeated

exposure. Further research, including a battery of in vitro and in vivo toxicological studies, is

necessary to definitively characterize the toxicity profile of 4-Chloro-2-
(trifluoromethyl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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